N-(5-(4-(N,N-dimethylsulfamoyl)phenyl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[5-[4-(dimethylsulfamoyl)phenyl]-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C18H15F3N4O4S/c1-25(2)30(27,28)14-8-6-11(7-9-14)16-23-24-17(29-16)22-15(26)12-4-3-5-13(10-12)18(19,20)21/h3-10H,1-2H3,(H,22,24,26)
• InChI Key: AUTGROHOFNYCRR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H15F3N4O4S
• Molecular Weight: 440.4 g/mol

Description

N-(5-(4-(N,N-dimethylsulfamoyl)phenyl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C18H15F3N4O4S and its molecular weight is 440.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Several derivatives related to the specified compound have been synthesized and evaluated for their anticancer activities. For instance, a series of substituted benzamides were designed, synthesized, and tested against various cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). Most compounds exhibited moderate to excellent anticancer activity, with some derivatives showing higher efficacy than the reference drug etoposide (Ravinaik et al., 2021).

Polymer Synthesis and Applications

Research into the synthesis of well-defined aromatic polyamides, including block copolymers containing aramide with low polydispersity, has been conducted. These materials demonstrate potential for various industrial applications due to their defined molecular weights and unique structural features (Yokozawa et al., 2002).

Antimicrobial and Antiplasmodial Activities

Derivatives have also been synthesized and tested for their antimicrobial and antiplasmodial activities. For example, N-acylated furazan-3-amine derivatives showed promising activity against different strains of Plasmodium falciparum, with the activity dependent on the nature of the acyl moiety. Benzamides, in particular, demonstrated significant antiplasmodial activity (Hermann et al., 2021).

Luminescent Materials

The synthesis and characterization of luminescent materials based on europium complexes with oxadiazole-functionalized ligands have been explored. These materials exhibit efficient red emissions and are potential candidates for applications in electroluminescent devices (Zhang et al., 2009).